4-(3-Methylphenyl)benzoic acid
Overview
Description
4-(3-Methylphenyl)benzoic acid, also known as p-anisic acid, is an aromatic organic compound with the molecular formula C9H10O2. It is a white crystalline solid with a pleasant odor, and is often used as a food additive. It is also used as an intermediate in the production of pharmaceuticals, dyes, and other chemicals.
Scientific Research Applications
Photocatalysis
This compound has been used in the synthesis of coordination polymers with unique opto-electronic properties, which are utilized in photocatalysis. These materials can facilitate the photodecomposition of various antibiotics, offering a potential solution for antibiotic pollution .
Organic Light-Emitting Diodes (OLEDs)
In materials science, particularly in the development of OLEDs, this acid is used to modify the anode surface to improve device characteristics. The modified anode surfaces exhibit enhanced electrical parameters, which is crucial for the performance of OLEDs .
Pharmaceutical Intermediates
As an active pharmaceutical intermediate, 4-(3-Methylphenyl)benzoic acid is involved in the synthesis of crucial building blocks for drug candidates. Its role in continuous flow processes for manufacturing compounds like N-(3-Amino-4-methylphenyl)benzamide highlights its importance in pharmaceutical research .
Antimicrobial Preservatives
The compound’s derivatives are explored as antimicrobial preservatives in pharmaceutical technology. They contribute to producing stable and safe medicines by preventing microbial contamination .
properties
IUPAC Name |
4-(3-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O2/c1-10-3-2-4-13(9-10)11-5-7-12(8-6-11)14(15)16/h2-9H,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVFLWXCNPWFJEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50374920 |
Source
|
| Record name | 4-(3-Methylphenyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50374920 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5728-33-6 |
Source
|
| Record name | 3′-Methyl[1,1′-biphenyl]-4-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5728-33-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(3-Methylphenyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50374920 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3'-Methyl-biphenyl-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research mentions "high optical anisotropy" as a desirable property. How does the structure of 4-(3-Methylphenyl)benzoic acid, with its biphenyl core, contribute to this property?
A: Optical anisotropy arises from the difference in a molecule's ability to interact with light polarized along different axes. Biphenyl compounds, like 4-(3-Methylphenyl)benzoic acid, often exhibit high optical anisotropy due to their elongated, somewhat rigid structure. This shape can lead to a significant difference in electron density along the molecule's long axis compared to its short axis. This difference in electron density translates to a difference in how easily light can polarize along those axes, resulting in birefringence, a key characteristic of optically anisotropic materials. []
Q2: The researchers designed mixtures to fine-tune properties like spontaneous polarization. How might the presence of a carboxylic acid group in 4-(3-Methylphenyl)benzoic acid influence its interactions within a liquid crystal mixture?
A: The carboxylic acid group in 4-(3-Methylphenyl)benzoic acid offers a site for both hydrogen bonding and potential dipole-dipole interactions. In a liquid crystal mixture, these interactions can influence the molecular packing and overall organization of the liquid crystal phases. For example, hydrogen bonding between 4-(3-Methylphenyl)benzoic acid and other components could lead to the formation of supramolecular structures, impacting the material's viscosity, helical pitch (if chiral), and response to electric fields. These factors are crucial in determining the electro-optic properties of ferroelectric liquid crystals. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
